Cas no 1049524-10-8 (N-(3,4-difluorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(3,4-difluorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1049524-10-8
• MF: C₁₂H₉F₂N₃O₂
• MW: 265.215569257736
• CID: 6251351
• PubChem ID: 42443209
• Update Time: 2025-07-01

N-(3,4-difluorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 1049524-10-8
• F5319-0046
• N-(3,4-difluorophenyl)-1-methyl-6-oxopyridazine-3-carboxamide
• Z30846042
• AKOS008556286
• VU0641737-1

• Inchi： 1S/C12H9F2N3O2/c1-17-11(18)5-4-10(16-17)12(19)15-7-2-3-8(13)9(14)6-7/h2-6H,1H3,(H,15,19)
• InChI Key： FGJNPJMQUGERCG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC(C1C=CC(N(C)N=1)=O)=O)F

Computed Properties

• Exact Mass: 265.06628286g/mol
• Monoisotopic Mass: 265.06628286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.8Ų

Additional information on N-(3,4-difluorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-(3,4-difluorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1049524-10-8): A Comprehensive Overview

N-(3,4-difluorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1049524-10-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, also known as DFPMP, is a member of the pyridazine class and has been extensively studied for its potential therapeutic applications, particularly in the treatment of various neurological disorders and cancer. This comprehensive overview aims to provide an in-depth analysis of the chemical structure, synthesis, biological activity, and current research trends surrounding this compound.

The chemical structure of N-(3,4-difluorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is characterized by a pyridazine ring system substituted with a 3,4-difluorophenyl group and a methyl group. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development. The difluorophenyl moiety is known to enhance lipophilicity and metabolic stability, while the methyl substitution on the pyridazine ring contributes to its overall bioavailability and receptor binding affinity.

The synthesis of N-(3,4-difluorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide has been reported using various methodologies. One common approach involves the reaction of 3-amino-5-chloropyridine with 3,4-difluorobenzoyl chloride followed by methylation and subsequent cyclization to form the pyridazine ring. This multi-step process requires careful optimization to achieve high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of transition metal catalysts and microwave-assisted synthesis techniques.

In terms of biological activity, N-(3,4-difluorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide has demonstrated significant potential as an inhibitor of various enzymes and receptors. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, it has been found to modulate neurotransmitter systems in the brain, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Recent research has also explored the anticancer properties of N-(3,4-difluorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide. In vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. These findings suggest that DFPMP may have therapeutic potential as an anticancer agent.

The pharmacokinetic properties of N-(3,4-difluorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide have been extensively studied to evaluate its suitability for clinical use. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. However, further optimization may be required to improve its pharmacokinetic profile for human use. Ongoing research is focused on developing prodrugs or nanoparticle formulations to enhance its stability and delivery efficiency.

Clinical trials are currently underway to assess the safety and efficacy of N-(3,4-difluorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide in various therapeutic indications. Early-phase trials have shown promising results in terms of safety and tolerability. However, larger-scale trials are needed to confirm these findings and establish its clinical utility. The development of biomarkers to predict response to treatment is also an active area of research.

In conclusion, N-(3,4-difluorophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1049524-10-8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activity make it an attractive candidate for further investigation in drug discovery programs. As research continues to advance our understanding of this molecule's mechanisms of action and potential clinical benefits, it is likely that new opportunities will emerge for its use in treating a wide range of diseases.